Cas no 851170-85-9 (1-(1,1-Dioxo-1,2-benzothiazol-3-yl)piperidine-4-carboxylic Acid)

• Product Name: 1-(1,1-Dioxo-1,2-benzothiazol-3-yl)piperidine-4-carboxylic Acid
• CAS No: 851170-85-9
• MF: C₁₃H₁₄N₂O₄S
• MW: 294.326261997223
• CID: 2173872
• PubChem ID: 2468227
• Update Time: 2025-06-14

1-(1,1-Dioxo-1,2-benzothiazol-3-yl)piperidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-Dioxidobenzo[d]isothiazol-3-yl)piperidine-4-carboxylic acid
• DB-225448
• 1-(1,1-dioxo-1,2-benzothiazol-3-yl)piperidine-4-carboxylic acid
• 1-(1,1-dioxido-1,2-benzisothiazol-3-yl)piperidine-4-carboxylic acid
• WAY-642943
• 1-(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)piperidine-4-carboxylic acid
• G26607
• 851170-85-9
• AKOS000118446
• 1-(1,1-dioxo-1,2-benzothiazol-3-yl)piperidine-4-carboxylicacid
• 1-(1,1-dioxo-1??,2-benzothiazol-3-yl)piperidine-4-carboxylic acid
• CCG-291144
• EN300-12156
• Z55184021
• 1-(1,1-Dioxo-1,2-benzothiazol-3-yl)piperidine-4-carboxylic Acid

• Inchi： 1S/C13H14N2O4S/c16-13(17)9-5-7-15(8-6-9)12-10-3-1-2-4-11(10)20(18,19)14-12/h1-4,9H,5-8H2,(H,16,17)
• InChI Key： DRUVWNTUHMUGJB-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=N1)N1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 294.06742811Da
• Monoisotopic Mass: 294.06742811Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 543.1±60.0 °C at 760 mmHg
• Flash Point: 282.2±32.9 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-(1,1-Dioxo-1,2-benzothiazol-3-yl)piperidine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(1,1-Dioxo-1,2-benzothiazol-3-yl)piperidine-4-carboxylic Acid

Research Briefing on 1-(1,1-Dioxo-1,2-benzothiazol-3-yl)piperidine-4-carboxylic Acid (CAS: 851170-85-9)

1-(1,1-Dioxo-1,2-benzothiazol-3-yl)piperidine-4-carboxylic Acid (CAS: 851170-85-9) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and applications in drug discovery.

The compound features a benzothiazole dioxo moiety linked to a piperidine carboxylic acid, a structural motif that has been associated with diverse biological activities. Recent synthetic approaches have optimized the yield and purity of 851170-85-9, enabling more extensive pharmacological evaluations. Notably, its role as an intermediate in the synthesis of kinase inhibitors and GPCR modulators has been explored, with promising results in preclinical models.

Pharmacological studies indicate that 1-(1,1-Dioxo-1,2-benzothiazol-3-yl)piperidine-4-carboxylic Acid exhibits moderate affinity for certain inflammatory and neurological targets. In vitro assays have demonstrated its ability to modulate key signaling pathways, including NF-κB and MAPK, suggesting potential applications in inflammatory diseases and neurodegenerative disorders. However, further optimization of its pharmacokinetic properties is required to enhance bioavailability and reduce off-target effects.

Recent advancements in structural derivatization have expanded the utility of this compound. Researchers have reported the synthesis of analogs with improved selectivity and potency, particularly in the context of cancer therapeutics. For instance, derivatives of 851170-85-9 have shown inhibitory activity against specific oncogenic kinases, positioning them as candidates for targeted therapy in solid tumors.

In conclusion, 1-(1,1-Dioxo-1,2-benzothiazol-3-yl)piperidine-4-carboxylic Acid represents a promising chemical entity with broad applicability in drug discovery. Ongoing research aims to elucidate its mechanism of action and optimize its therapeutic profile. Future studies should focus on in vivo validation and translational development to fully realize its potential in clinical settings.